Cas no 68512-10-7 ((2E)-4-(hexyloxy)-4-oxobut-2-enoic acid)
68512-10-7 structure
Product Name:(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid
CAS No:68512-10-7
MF:C10H16O4
MW:200.231643676758
CID:1728426
PubChem ID:5816396
Update Time:2025-04-21
(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-4-(hexyloxy)-4-oxobut-2-enoic acid
- (E)-4-hexoxy-4-oxobut-2-enoic acid
- (2E)-4-(HEXYLOXY)-4-OXO-2-BUTENOIC ACID
- RNERBJNDXXEXTK-VOTSOKGWSA-N
- BDBM50342421
- CHEMBL1771642
- 68512-10-7
- SCHEMBL981514
- SCHEMBL1419926
-
- Inchi: 1S/C10H16O4/c1-2-3-4-5-8-14-10(13)7-6-9(11)12/h6-7H,2-5,8H2,1H3,(H,11,12)/b7-6+
- InChI Key: RNERBJNDXXEXTK-VOTSOKGWSA-N
- SMILES: O(C(/C=C/C(=O)O)=O)CCCCCC
Computed Properties
- Exact Mass: 200.10488
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
(2E)-4-(hexyloxy)-4-oxobut-2-enoic acid Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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